2-{[5-(morpholin-4-ylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(3-nitrophenyl)ethanone

• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 2-[[5-(morpholin-4-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-1-(3-nitrophenyl)ethanone
• InChI: InChI=1S/C21H21N5O4S/c27-19(16-5-4-8-18(13-16)26(28)29)15-31-21-23-22-20(14-24-9-11-30-12-10-24)25(21)17-6-2-1-3-7-17/h1-8,13H,9-12,14-15H2
• InChI Key: YNNQGYMLIHAFDS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=NN=C(N2C3=CC=CC=C3)SCC(=O)C4=CC(=CC=C4)[N+](=O)[O-]

Description

2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE is a complex organic compound that features a triazole ring, a morpholine moiety, and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE typically involves multi-step reactions starting from readily available starting materialsThe final step often involves the coupling of the triazole derivative with a nitrophenyl ethanone under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amine.

Substitution: The morpholine moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as hydrogen gas with a palladium catalyst, and nucleophiles like sodium azide for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the nitrophenyl group can yield nitro derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, modulating their activity. The morpholine moiety may enhance the compound’s solubility and bioavailability, while the nitrophenyl group can participate in redox reactions, affecting cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-Methyl-1-morpholin-4-ylmethyl-2,6-diphenylpiperidin-4-one: Shares the morpholine moiety and has similar biological activities.

4-Hydroxy-2-quinolones: Contains a heterocyclic ring and exhibits diverse biological activities.

Uniqueness

2-({5-[(MORPHOLIN-4-YL)METHYL]-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL}SULFANYL)-1-(3-NITROPHENYL)ETHAN-1-ONE is unique due to its combination of a triazole ring, morpholine moiety, and nitrophenyl group, which confer distinct chemical and biological properties. This combination is not commonly found in other compounds, making it a valuable molecule for research and development.